Cas no 1782331-48-9 (2-(1-aminocyclopropyl)benzene-1,4-diol)

• Product Name: 2-(1-aminocyclopropyl)benzene-1,4-diol
• CAS No: 1782331-48-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6110250
• PubChem ID: 84731561
• Update Time: 2025-05-19

2-(1-aminocyclopropyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopropyl)benzene-1,4-diol
• 1782331-48-9
• EN300-1838480

• Inchi： 1S/C9H11NO2/c10-9(3-4-9)7-5-6(11)1-2-8(7)12/h1-2,5,11-12H,3-4,10H2
• InChI Key： ISWYRJOKYYZYMA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1(CC1)N)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-aminocyclopropyl)benzene-1,4-diol

Research Brief on 2-(1-aminocyclopropyl)benzene-1,4-diol (CAS: 1782331-48-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1-aminocyclopropyl)benzene-1,4-diol (CAS: 1782331-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 2-(1-aminocyclopropyl)benzene-1,4-diol as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropylamine moiety and dihydroxybenzene scaffold make it a versatile building block for the development of inhibitors targeting enzymes such as tyrosine kinases and monoamine oxidases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating oxidative stress pathways, suggesting potential applications in neurodegenerative diseases.

In terms of synthetic methodologies, advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure 2-(1-aminocyclopropyl)benzene-1,4-diol derivatives. Researchers have employed palladium-catalyzed C-H activation and photoredox catalysis to achieve high yields and selectivity, as detailed in a recent ACS Catalysis publication. These innovations address previous challenges related to racemization and scalability.

Pharmacological evaluations have revealed promising results in preclinical models. For instance, derivatives of 2-(1-aminocyclopropyl)benzene-1,4-diol exhibited nanomolar affinity for the 5-HT_2A receptor, indicating potential as antipsychotic agents. Additionally, its antioxidant properties have been explored in the context of ischemia-reperfusion injury, with a 2024 Nature Communications study reporting significant cytoprotective effects in cardiomyocytes.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of this compound class. Issues such as metabolic stability and blood-brain barrier penetration are currently being addressed through structural modifications, including the introduction of fluorine substituents and prodrug strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 2-(1-aminocyclopropyl)benzene-1,4-diol represents a promising scaffold for drug discovery, with applications spanning CNS disorders, oncology, and cardiovascular diseases. Ongoing research aims to elucidate its mechanism of action and expand its therapeutic potential through targeted derivatization. Future studies should prioritize in vivo efficacy and safety assessments to advance this compound toward clinical development.